Cas no 1369358-54-2 (3-amino-3-(2-methoxy-4-methylphenyl)propanoic acid)

• Product Name: 3-amino-3-(2-methoxy-4-methylphenyl)propanoic acid
• CAS No: 1369358-54-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6154105
• PubChem ID: 133652027
• Update Time: 2025-06-29

3-amino-3-(2-methoxy-4-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(2-methoxy-4-methylphenyl)propanoic acid
• 1369358-54-2
• EN300-1848310

• Inchi： 1S/C11H15NO3/c1-7-3-4-8(10(5-7)15-2)9(12)6-11(13)14/h3-5,9H,6,12H2,1-2H3,(H,13,14)
• InChI Key： MVMQJNYWMIFVMJ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=CC=1C(CC(=O)O)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-amino-3-(2-methoxy-4-methylphenyl)propanoic acid

3-Amino-3-(2-Methoxy-4-Methylphenyl)Propanoic Acid: A Comprehensive Overview

The compound with CAS number 1369358-54-2, known as 3-amino-3-(2-methoxy-4-methylphenyl)propanoic acid, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of propanoic acid, featuring a unique substitution pattern that imparts distinctive chemical and biological properties. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various disease states.

Chemical Structure and Properties

The molecular structure of 3-amino-3-(2-methoxy-4-methylphenyl)propanoic acid consists of a central propanoic acid backbone with an amino group and a substituted phenyl ring attached at the third carbon. The phenyl ring is further substituted with a methoxy group at the 2-position and a methyl group at the 4-position, creating a highly functionalized aromatic system. This arrangement not only enhances the molecule's stability but also contributes to its ability to interact with biological targets, such as enzymes and receptors.

Synthesis and Characterization

The synthesis of 3-amino-3-(2-methoxy-4-methylphenyl)propanoic acid involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for research purposes. Characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm its structure and purity.

Biological Activity and Applications

Emerging research has demonstrated that 3-amino-3-(2-methoxy-4-methylphenyl)propanoic acid exhibits potent biological activity in various in vitro and in vivo models. For instance, studies have shown that this compound can modulate key signaling pathways involved in inflammation, cancer, and neurodegenerative diseases. Its ability to inhibit specific enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), suggests its potential as an anti-inflammatory agent.

Furthermore, recent investigations into its pharmacokinetic properties reveal favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These findings underscore its suitability as a lead compound for drug development. Preclinical studies have also indicated that this compound demonstrates low toxicity at therapeutic doses, making it a promising candidate for further clinical evaluation.

Future Directions

The continued exploration of 3-amino-3-(2-methoxy-4-methylphenyl)propanoic acid holds great promise for advancing therapeutic interventions across multiple disease areas. Ongoing research is focused on optimizing its bioavailability through structural modifications and delivery systems. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical practice.

In conclusion, 3-amino-3-(2-methoxy-4-methylphenyl)propanoic acid represents a compelling example of how innovative chemical synthesis combined with cutting-edge biological research can yield novel compounds with significant therapeutic potential. As our understanding of its mechanisms of action deepens, this compound is poised to play a pivotal role in the development of next-generation medicines.